![molecular formula C17H17ClN6O2 B2551313 1-(5-Chloro-2-methoxyphenyl)-3-[1-(3-cyanopyrazin-2-yl)azetidin-3-yl]-3-methylurea CAS No. 2380084-02-4](/img/structure/B2551313.png)
1-(5-Chloro-2-methoxyphenyl)-3-[1-(3-cyanopyrazin-2-yl)azetidin-3-yl]-3-methylurea
Description
1-(5-Chloro-2-methoxyphenyl)-3-[1-(3-cyanopyrazin-2-yl)azetidin-3-yl]-3-methylurea is a useful research compound. Its molecular formula is C17H17ClN6O2 and its molecular weight is 372.81. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Therapeutic Potential
- The pharmacokinetics of pyronaridine, an antimalarial drug with a methoxy component, were studied in malaria patients to understand its absorption, distribution, metabolism, and excretion (Feng et al., 1987)[https://consensus.app/papers/pharmacokinetics-pyronaridine-malaria-patients-feng/25740e2019fd56179c50f9a23acc8f26/?utm_source=chatgpt].
Toxicology and Safety Profiles
- Methoxyflurane, a volatile anesthetic agent, was preliminarily tried in patients to confirm its characteristic features and potential clinical application in anesthesia (Andersen & Andersen, 1961)[https://consensus.app/papers/methoxyflurane-volatile-anaesthetic-agent-andersen/88e59b94c8d2516e9840afe98a1eefe8/?utm_source=chatgpt].
Biomarker Evaluation
- The evaluation of urinary methoxyphenols as biomarkers for woodsmoke exposure highlighted the relationship between exposure and urinary concentrations, contributing to environmental health research (Dills et al., 2006)[https://consensus.app/papers/evaluation-methoxyphenols-biomarkers-woodsmoke-dills/0bca785252725d2bb3bb3421b0fec6ae/?utm_source=chatgpt].
Clinical Applications
- Clinical studies on new oral mercurial diuretics, including compounds with methoxypropylurea structures, assessed their efficacy and safety in the treatment of congestive heart failure, providing insights into diuretic therapy (Kaplan et al., 1953)[https://consensus.app/papers/experience-3chloromercuri2methoxypropylurea-1347-kaplan/d136ddb64b89533494917fedc57bf10d/?utm_source=chatgpt].
Properties
IUPAC Name |
3-(5-chloro-2-methoxyphenyl)-1-[1-(3-cyanopyrazin-2-yl)azetidin-3-yl]-1-methylurea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN6O2/c1-23(17(25)22-13-7-11(18)3-4-15(13)26-2)12-9-24(10-12)16-14(8-19)20-5-6-21-16/h3-7,12H,9-10H2,1-2H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVORZIFSKXIBRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CN(C1)C2=NC=CN=C2C#N)C(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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